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Compound of Interest

Compound Name: 1-Chlorododecane

Cat. No.: B051209 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for 1-
chlorododecane, ensuring the safety of laboratory personnel and the protection of the

environment. The following protocols are designed for researchers, scientists, and

professionals in drug development and other laboratory settings.

Immediate Safety and Handling Precautions
1-Chlorododecane is a hazardous chemical that requires careful handling. It is classified as a

skin irritant, suspected of causing cancer, and is very toxic to aquatic life with long-lasting

effects[1][2]. Adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that meets government

standards such as NIOSH (US) or EN 166 (EU)[3].

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and dispose of them

after use in accordance with good laboratory practices[3].

Body Protection: Wear appropriate protective clothing to prevent skin exposure[4].

Respiratory Protection: In poorly ventilated areas or in case of vapor/mist formation, use a

NIOSH-approved respirator with an appropriate filter (e.g., type ABEK)[5].

Handling and Storage:
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Avoid contact with skin, eyes, and clothing[1].

Do not inhale vapors or mists[3].

Handle the substance only in well-ventilated areas or under a chemical fume hood[1][3].

Store in a cool, dry, and well-ventilated place, away from sources of ignition[2][3].

Keep containers tightly closed and properly sealed to prevent leakage[1][3].

Quantitative Data for 1-Chlorododecane
The following table summarizes key quantitative data for 1-chlorododecane, essential for safe

handling and storage.

Property Value

Molecular Formula C₁₂H₂₅Cl

Molecular Weight 204.78 g/mol [2]

Appearance Clear, colorless, oily liquid[2][3]

Boiling Point 261 - 263 °C[3]

Melting/Freezing Point -9.3 °C[3]

Flash Point 130 °C[3]

Density 0.867 g/mL at 20 °C[5]

Solubility in Water Slightly soluble at 25 °C[3]

Disposal Protocol for 1-Chlorododecane
The proper disposal of 1-chlorododecane is critical to prevent environmental contamination

and ensure regulatory compliance. As a halogenated hydrocarbon, it must be treated as

hazardous waste.

Step 1: Waste Segregation and Collection
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Identify as Hazardous Waste: 1-Chlorododecane is a halogenated organic compound and

must be disposed of as hazardous waste[6]. Do not mix it with non-hazardous waste.

Use Designated Waste Containers: Collect waste 1-chlorododecane in a dedicated,

properly labeled, and sealed container. The container should be clearly marked as

"Hazardous Waste: Halogenated Organic Compounds" and should list 1-chlorododecane
as a component.

Avoid Mixing: Do not mix 1-chlorododecane with other categories of chemical waste, such

as non-halogenated solvents, acids, or bases[6].

Step 2: Spill Management and Decontamination
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Contain the Spill: Use an inert absorbent material (e.g., vermiculite, dry sand) to soak up the

spilled liquid[3].

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for hazardous waste disposal[3].

Decontaminate the Area: Clean the spill area with 60-70% ethanol followed by a soap and

water solution[2].

Personal Decontamination: Remove and dispose of any contaminated clothing in a sealed

bag for eventual disposal[2]. Wash hands and any exposed skin thoroughly.

Step 3: Final Disposal
Engage a Licensed Waste Disposal Company: The disposal of 1-chlorododecane must be

handled by a licensed and certified hazardous waste disposal company[1]. Your institution's

Environmental Health and Safety (EHS) department can provide a list of approved vendors.

Documentation: Ensure all required waste disposal documentation is completed accurately,

including the contents of the waste container.
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Storage Pending Disposal: Store the sealed hazardous waste container in a designated,

secure, and well-ventilated satellite accumulation area until it is collected by the disposal

company.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-
chlorododecane.
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Caption: Workflow for the safe disposal of 1-chlorododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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